Cas no 1275675-82-5 (8-Propoxy-N-propylquinolin-4-amine)

• Product Name: 8-Propoxy-N-propylquinolin-4-amine
• CAS No: 1275675-82-5
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• MDL: MFCD17312575
• CID: 5053795
• PubChem ID: 55045381
• Update Time: 2025-10-28

8-Propoxy-N-propylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-propoxy-N-propylquinolin-4-amine
• 8-Propoxy-N-propylquinolin-4-amine

• MDL： MFCD17312575
• Inchi： 1S/C15H20N2O/c1-3-9-16-13-8-10-17-15-12(13)6-5-7-14(15)18-11-4-2/h5-8,10H,3-4,9,11H2,1-2H3,(H,16,17)
• InChI Key： LOYGWHGIOVHHFU-UHFFFAOYSA-N
• SMILES： O(CCC)C1=CC=CC2C1=NC=CC=2NCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 235
• XLogP3: 3.9
• Topological Polar Surface Area: 34.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 396.0±27.0 °C at 760 mmHg
• Flash Point: 193.3±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

8-Propoxy-N-propylquinolin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Propoxy-N-propylquinolin-4-amine

Recent Advances in the Study of 8-Propoxy-N-propylquinolin-4-amine (CAS: 1275675-82-5)

The compound 8-Propoxy-N-propylquinolin-4-amine (CAS: 1275675-82-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This quinoline derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following research brief summarizes the latest findings related to this compound, providing insights into its current status and future directions in drug development.

Recent studies have focused on the synthesis and optimization of 8-Propoxy-N-propylquinolin-4-amine to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic chemistry techniques, including microwave-assisted synthesis and catalytic hydrogenation, to achieve high yields and purity of the compound. Structural modifications have also been explored to improve its pharmacokinetic profile, such as increasing metabolic stability and reducing off-target effects.

In vitro and in vivo studies have demonstrated that 8-Propoxy-N-propylquinolin-4-amine exhibits promising activity against a range of biological targets. Notably, it has shown potent inhibitory effects on specific kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may have applications in oncology, particularly in targeting cancer cell proliferation and metastasis. These findings are supported by molecular docking studies, which reveal strong binding affinities to key protein targets.

The mechanism of action of 8-Propoxy-N-propylquinolin-4-amine has been further elucidated through proteomic and transcriptomic analyses. These studies have identified downstream signaling pathways modulated by the compound, providing a deeper understanding of its therapeutic potential. For instance, it has been shown to downregulate pro-inflammatory cytokines and upregulate anti-apoptotic proteins, highlighting its multifaceted pharmacological effects.

Despite these promising results, challenges remain in the development of 8-Propoxy-N-propylquinolin-4-amine as a therapeutic agent. Issues such as solubility, formulation stability, and potential toxicity need to be addressed in future studies. Current research efforts are also focused on identifying suitable drug delivery systems to enhance its clinical applicability. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable drug candidates.

In conclusion, 8-Propoxy-N-propylquinolin-4-amine represents a promising compound in the field of chemical biology and drug discovery. Its diverse pharmacological activities and potential therapeutic applications make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its chemical properties, expanding its therapeutic indications, and advancing it through preclinical and clinical development stages. The continued exploration of this compound holds great promise for addressing unmet medical needs in various disease areas.